4-Butylphenyl acetate

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: (4-butylphenyl) acetate
• InChI: InChI=1S/C12H16O2/c1-3-4-5-11-6-8-12(9-7-11)14-10(2)13/h6-9H,3-5H2,1-2H3
• InChI Key: IENDTEDHWNXFQX-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)OC(=O)C

Description

4-Butylphenyl acetate is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-n-Butylphenol (1.00 g) was dissolved in dichloromethane (10 ml) to prepare a solution. Pyridine (783 mg) and acetyl chloride (675 mg) were added to the solution, and the mixture was stirred at room temperature overnight. The solvent was removed by distillation under the reduced pressure. Water was then added to the residue, and the mixture was extracted with ethyl acetate. The ethyl acetate layer was then washed with water and was dried over anhydrous magnesium sulfate. The solvent was removed by distillation under the reduced pressure. The residue was purified by column chromatography using chloroform to give 4-n-butylphenyl acetate (1.03 g, yield 80%).

Synthesis routes and methods II

Procedure details

A solution of 10 g of 4-n-butylphenol, 10 ml of Ac2O and 8 ml of pyridine is stirred at reflux in 10 ml of dichloromethane. After 2 hours, the medium is cooled to room temperature, diluted with dichloromethane, washed with water, washed with 1M HCl solution, washed with saturated CuSO4 solution, washed with water and dried over MgSO4. After evaporation, 10.8 g of the expected compound are recovered in the form of an oil.